Cas no 1176886-12-6 (Desethanol Dipyridamole)

• Product Name: Desethanol Dipyridamole
• CAS No: 1176886-12-6
• Molecular Formula: C₂₂H₃₆N₈O₃
• Molecular Weight: 460.57304
• CID: 1065476
• PubChem ID: 71315611

Desethanol Dipyridamole Properties

Names and Identifiers

• Desethanol Dipyridamole
• 2-[[2-[bis(2-hydroxyethyl)amino]-4,8-di(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-6-yl]amino]ethanol
• 2,2′-({6-[(2-Hydroxyethyl)amino]-4,8-di(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-2-yl}azanediyl)diethanol
• 2,2′-[[6-[(2-Hydroxyethyl)amino]-4,8-di-1-piperidinylpyrimido[5,4-d]pyrimidin-2-yl]imino]bisethanol
• 1176886-12-6
• ETHANOL, 2,2'-((6-((2-HYDROXYETHYL)AMINO)-4,8-DI-1-PIPERIDINYLPYRIMIDO(5,4-D)PYRIMIDIN-2-YL)IMINO)BIS-
• DIPYRIDAMOLE IMPURITY D [EP IMPURITY]
• UNII-VX0Y19727G
• 2,2'-((6-((2-Hydroxyethyl)amino)-4,8-di(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-2-yl)azanediyl)bis(ethan-1-ol)
• 2,2'-[[6-[(2-Hydroxyethyl)amino]-4,8-di-1-piperidinylpyrimido[5,4-d]pyrimidin-2-yl]imino]bisethanol
• SCHEMBL17896291
• VX0Y19727G
• DTXSID10151870
• 2,2'-((6-((2-HYDROXYETHYL)AMINO)-4,8-DI(PIPERIDIN-1-YL)PYRIMIDO(5,4-D)PYRIMIDIN-2-YL)NITRILO)DIETHANOL
• CS-0441841
• Dipyridamole Impurity D
• DIPYRIDAMOLE_met029
• BXB88612
• Q27292060
• 2,2'-[[6-[(2-Hydroxyethyl)amino]-4,8-di-1-piperidinylpyrimido[5,4-d]pyrimidin-2-yl]imino]bisethanol;

• InChIKey： LGCKSSCCUCOTIW-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H36N8O3/c31-14-7-23-21-24-17-18(19(26-21)28-8-3-1-4-9-28)25-22(30(12-15-32)13-16-33)27-20(17)29-10-5-2-6-11-29/h31-33H,1-16H2,(H,23,24,26)
• SMILES： C1CCN(CC1)C2=NC(=NC3=C2N=C(N=C3N4CCCCC4)NCCO)N(CCO)CCO

Computed Properties

• Exact Mass: 460.29100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 10
• Monoisotopic Mass: 460.29103704g/mol
• Heavy Atom Count: 33
• Complexity: 558
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 134Ų

Experimental Properties

• LogP: 0.14750
• PSA: 137.23000